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Compound of Interest

Compound Name: (Rac)-Atropine-d3

Cat. No.: B194438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Atropine-d3, a deuterated

isotopologue of atropine, designed for researchers, scientists, and professionals in drug

development. This document covers its chemical identity, physicochemical properties, and

applications, with a focus on its use as an internal standard in analytical methodologies.

Detailed experimental protocols and a review of the relevant signaling pathways are also

included to support its practical application in a laboratory setting.

Chemical Identity and Physicochemical Properties
(Rac)-Atropine-d3, a racemic mixture of deuterated atropine, is primarily known by the

Chemical Abstracts Service (CAS) number 1276197-36-4. An alternative CAS number, 60365-

55-1, is also associated with what appears to be the same or a structurally very similar

compound, often referred to as (±)-Atropine-D3. This discrepancy may arise from different

suppliers or cataloging systems. For regulatory and publication purposes, it is advisable to cite

the specific CAS number associated with the material in use.

The key physicochemical properties of (Rac)-Atropine-d3 are summarized in the table below.
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Property Value Reference

CAS Number 1276197-36-4 [1]

Alternate CAS Number 60365-55-1 [2]

Molecular Formula C₁₇H₂₀D₃NO₃ [1]

Molecular Weight 292.39 g/mol

IUPAC Name

[(1S,5R)-8-

(trideuteriomethyl)-8-

azabicyclo[3.2.1]octan-3-yl] 3-

hydroxy-2-phenylpropanoate

Synonyms

(Rac)-Tropine tropate-d3,

(Rac)-Hyoscyamine-d3,

Atropine-(N-methyl-D3)

Purity Typically ≥98%

Appearance White to off-white solid

Storage Conditions
2-8°C for short-term storage;

-20°C for long-term storage

Synthesis
While detailed, step-by-step synthesis protocols for (Rac)-Atropine-d3 are not readily available

in the public domain, the general approach involves the N-methylation of noratropine using a

deuterated methylating agent. A plausible synthetic route is outlined in the workflow below. This

process would be analogous to the synthesis of N-methyl-¹⁴C-atropine, where a labeled methyl

group is introduced.
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Conceptual Synthesis Workflow

Noratropine

N-Alkylation
Reaction

Deuterated Methylating Agent
(e.g., CD₃I)

Aprotic Solvent
(e.g., DMF, Acetonitrile)

Weak Base
(e.g., K₂CO₃)

Purification
(e.g., Chromatography) (Rac)-Atropine-d3
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Atropine's Antagonism of Muscarinic Receptor Signaling

Acetylcholine (ACh)

Muscarinic Receptor
(M1-M5)

Binds & Activates

(Rac)-Atropine-d3
(Antagonist)

Binds & Blocks

G-protein
(Gq/11 or Gi/o)

Activates

Phospholipase C (PLC)

Activates (Gq/11)

Adenylyl Cyclase (AC)

Inhibits (Gi/o)

K⁺ Channel
Activation

Activates βγ subunit (Gi/o)

IP₃ & DAG
Production

cAMP Production
(Inhibited)

Intracellular Ca²⁺
Release

Cellular Response
(e.g., smooth muscle contraction,

decreased heart rate)

Modulates

Modulates
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Bioanalytical Workflow using (Rac)-Atropine-d3

Biological Sample
(e.g., Plasma)

Spike with
(Rac)-Atropine-d3
Internal Standard

Sample Preparation
(e.g., Protein Precipitation)

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Analysis
(Ratio of Analyte to IS)

Quantitative Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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